methyl 1-[(2-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate

• IUPAC Name: methyl 1-[(2-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C14H17NO3/c1-10-5-3-4-6-11(10)8-15-9-12(7-13(15)16)14(17)18-2/h3-6,12H,7-9H2,1-2H3
• InChI Key: VHPFNWZDTKNUTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CC(CC2=O)C(=O)OC
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol

Description

“Methyl 1-[(2-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The compound also has a methyl ester group, which is derived from methanol and a carboxylic acid. The presence of a 2-methylphenyl group indicates a phenyl ring (a derivative of benzene) with a methyl group attached to the second carbon.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly through a cyclization reaction. The methyl ester could be formed through an esterification reaction, where a carboxylic acid reacts with methanol in the presence of an acid catalyst. The 2-methylphenyl group could be introduced through a Friedel-Crafts alkylation.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the pyrrolidine ring, the methyl ester group, and the 2-methylphenyl group. The pyrrolidine ring would introduce some degree of three-dimensionality to the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The ester group could be hydrolyzed to produce a carboxylic acid and methanol. The pyrrolidine ring could potentially undergo various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular size, and the presence of functional groups (like the ester group and the pyrrolidine ring) would all influence its properties.

Mechanism of Action

Methyl 1-[(2-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate is an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for breaking down the neurotransmitter acetylcholine in the brain. By inhibiting AChE, this compound can increase the levels of acetylcholine in the brain, which can lead to improved cognitive function.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In animal studies, this compound has been shown to improve memory and learning, reduce anxiety and depression, and improve motor coordination. It has also been shown to reduce inflammation and oxidative stress, and to have anti-cancer and anti-aging effects.

Advantages and Limitations for Lab Experiments

The main advantages of using methyl 1-[(2-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate in lab experiments are its low cost and availability, as well as its high selectivity and specificity for AChE. However, it also has some limitations. For example, it is not very stable in solution and is prone to hydrolysis. Additionally, it can be toxic in high concentrations, so care should be taken when handling and storing it.

Future Directions

Some potential future directions for research involving methyl 1-[(2-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate include exploring its potential as a drug for the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Additionally, further research could be conducted to explore its potential effects on other conditions, such as depression and anxiety. Finally, further research could be conducted to explore its potential as an anti-cancer agent and its ability to reduce inflammation and oxidative stress.

Synthesis Methods

Methyl 1-[(2-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate can be synthesized in two different ways. The first is a two-step process that involves the reaction of 2-methylphenylacetic acid with pyrrolidine in the presence of an acid catalyst. This is followed by a reaction with methyl chloroformate to form the desired product. The second method is a one-step process that involves the reaction of pyrrolidine with 2-methylphenylacetic anhydride in the presence of an acid catalyst.

Scientific Research Applications

Methyl 1-[(2-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate has a wide range of scientific research applications. It is commonly used in the synthesis of pharmaceuticals and other organic compounds. It is also used in the synthesis of polymers, catalysts, and other materials. Additionally, this compound can be used as a chromatographic stationary phase for the separation of organic compounds.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide detailed safety information.